Cas no 397278-18-1 (2-(5-bromofuran-2-carbonyl)-3',5-bis(4-methylphenyl)-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole)

• Product Name: 2-(5-bromofuran-2-carbonyl)-3',5-bis(4-methylphenyl)-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole
• CAS No: 397278-18-1
• MF: C₃₁H₂₅BrN₄O₂
• MW: 565.459806203842
• CID: 6336100
• PubChem ID: 3318077
• Update Time: 2025-08-04

2-(5-bromofuran-2-carbonyl)-3',5-bis(4-methylphenyl)-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromofuran-2-carbonyl)-3',5-bis(4-methylphenyl)-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole
• F0805-0144
• AKOS005478323
• (5-bromofuran-2-yl)(1'-phenyl-3',5-di-p-tolyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazol]-2-yl)methanone
• (5-bromofuran-2-yl)-[5-(4-methylphenyl)-3-[3-(4-methylphenyl)-1-phenylpyrazol-4-yl]-3,4-dihydropyrazol-2-yl]methanone
• 397278-18-1

• Inchi： 1S/C31H25BrN4O2/c1-20-8-12-22(13-9-20)26-18-27(36(33-26)31(37)28-16-17-29(32)38-28)25-19-35(24-6-4-3-5-7-24)34-30(25)23-14-10-21(2)11-15-23/h3-17,19,27H,18H2,1-2H3
• InChI Key： ZBPBBCPEVWLSMS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(N2C(C3=CN(C4C=CC=CC=4)N=C3C3C=CC(C)=CC=3)CC(C3C=CC(C)=CC=3)=N2)=O)O1

Computed Properties

• Exact Mass: 564.11609g/mol
• Monoisotopic Mass: 564.11609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 847
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(5-bromofuran-2-carbonyl)-3',5-bis(4-methylphenyl)-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole

Comprehensive Analysis of 2-(5-bromofuran-2-carbonyl)-3',5-bis(4-methylphenyl)-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole (CAS No. 397278-18-1)

The compound 2-(5-bromofuran-2-carbonyl)-3',5-bis(4-methylphenyl)-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole (CAS No. 397278-18-1) is a highly specialized organic molecule with a unique structural framework. Its complex name reflects the intricate arrangement of functional groups, including a 5-bromofuran-2-carbonyl moiety and a 3,4-dihydro-1'H,2H-3,4'-bipyrazole core. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its potential applications in drug discovery and advanced material design.

Researchers are particularly interested in the 3,4-dihydro-1'H,2H-3,4'-bipyrazole scaffold, which is known for its pharmacological relevance. The presence of the 5-bromofuran-2-carbonyl group adds another layer of complexity, potentially enhancing the compound's bioactivity. Recent studies have explored its interactions with various biological targets, making it a subject of interest for those searching for "novel heterocyclic compounds" or "bromofuran derivatives in drug development".

From a synthetic chemistry perspective, the preparation of 2-(5-bromofuran-2-carbonyl)-3',5-bis(4-methylphenyl)-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole involves multi-step organic transformations. The bis(4-methylphenyl) and phenyl substituents contribute to the compound's steric and electronic properties, which are crucial for its potential applications. These features align with current trends in "structure-activity relationship studies" and "rational drug design", topics frequently searched by pharmaceutical researchers.

The compound's CAS No. 397278-18-1 serves as a unique identifier in chemical databases, facilitating literature searches and patent investigations. Its molecular weight and physicochemical properties make it suitable for various analytical techniques, including HPLC and mass spectrometry. This aspect is particularly relevant to researchers querying "characterization of complex organic molecules" or "analytical methods for heterocyclic compounds".

In the context of current research trends, 2-(5-bromofuran-2-carbonyl)-3',5-bis(4-methylphenyl)-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole represents an interesting case study for "molecular diversity in drug discovery". The compound's structural features, including its furan and pyrazole rings, are common motifs in many FDA-approved drugs, making it a valuable subject for those investigating "privileged structures in medicinal chemistry".

The thermal stability and solubility profile of this compound have also been topics of investigation, particularly for researchers interested in "material science applications of heterocycles". The 4-methylphenyl groups may influence the compound's crystallinity and melting point, properties that are crucial for formulation development in pharmaceutical applications.

From a commercial perspective, the synthesis and availability of CAS No. 397278-18-1 are of interest to chemical suppliers and research institutions. The compound's potential as a building block for more complex molecules makes it relevant to searches for "custom synthesis of specialized heterocycles" and "high-value chemical intermediates".

In conclusion, 2-(5-bromofuran-2-carbonyl)-3',5-bis(4-methylphenyl)-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole represents a fascinating example of modern heterocyclic chemistry. Its structural complexity and potential applications continue to drive research interest, particularly in areas related to "targeted drug design" and "functional material development". As research progresses, this compound may yield important insights into the design of novel therapeutic agents and advanced materials.